Cas no 2171230-45-6 (4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid)

• Product Name: 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid
• CAS No: 2171230-45-6
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6415095
• PubChem ID: 165515444
• Update Time: 2025-06-13

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid
• EN300-1521486
• 2171230-45-6
• 4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-2-fluorobenzoic acid

• Inchi： 1S/C27H25FN2O5/c1-2-7-24(25(31)29-16-12-13-21(26(32)33)23(28)14-16)30-27(34)35-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-6,8-14,22,24H,2,7,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m1/s1
• InChI Key： IBBOSMBTDCQIFN-XMMPIXPASA-N
• SMILES： FC1=C(C(=O)O)C=CC(=C1)NC([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid

4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid (CAS No. 2171230-45-6): A Comprehensive Overview of Its Properties and Applications

The compound 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid (CAS No. 2171230-45-6) is a specialized fluorinated benzoic acid derivative with significant relevance in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a fluorinated aromatic ring, makes it a valuable intermediate in the development of novel therapeutics and bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, bioconjugation, and targeted drug delivery systems.

One of the key features of 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid is its chiral center at the 2R position, which is critical for stereoselective reactions in medicinal chemistry. The presence of the Fmoc group enhances its utility in solid-phase peptide synthesis (SPPS), a technique widely used in the production of peptide-based drugs. This compound is particularly valuable in the synthesis of fluorinated peptides, which are gaining attention for their improved metabolic stability and bioavailability compared to non-fluorinated analogs.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in PET imaging and precision medicine. The incorporation of fluorine atoms into bioactive molecules often enhances their binding affinity and pharmacokinetic properties. 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid serves as a versatile building block for designing such molecules, aligning with the growing trend of fluorine chemistry in drug development.

The compound’s CAS No. 2171230-45-6 is frequently searched in academic and industrial databases, reflecting its importance in high-throughput screening and combinatorial chemistry. Researchers are also exploring its potential in antibody-drug conjugates (ADCs), where the fluorobenzoic acid moiety can be leveraged for site-specific modifications. Additionally, its compatibility with green chemistry principles, such as reduced solvent usage and energy-efficient synthesis, makes it an attractive candidate for sustainable pharmaceutical manufacturing.

Another area of interest is the compound’s role in proteomics and chemical biology. The Fmoc-protected amino acid segment enables seamless integration into peptide chains, while the fluorine atom provides a handle for 19F NMR spectroscopy, a powerful tool for studying molecular interactions. This dual functionality addresses common challenges in biomarker discovery and protein engineering, making 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid a sought-after reagent in cutting-edge research.

As the pharmaceutical industry shifts toward personalized medicine, the need for structurally diverse and functionally adaptable compounds like CAS No. 2171230-45-6 continues to grow. Its applications extend to small-molecule inhibitors and enzyme modulators, where the fluorobenzoic acid scaffold can be tailored to target specific biological pathways. Furthermore, its stability under various reaction conditions makes it a reliable choice for multistep synthetic routes.

In summary, 4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-2-fluorobenzoic acid represents a convergence of peptide chemistry, fluorine technology, and drug design. Its versatility and adaptability position it as a critical component in the toolkit of modern chemists and biologists. With ongoing advancements in AI-driven molecular modeling and automated synthesis, the potential applications of this compound are expected to expand further, solidifying its role in the future of biopharmaceutical innovation.